Cas no 1261922-05-7 (3-(2,5-Dimethylphenyl)-2-methylbenzoic acid)

• Product Name: 3-(2,5-Dimethylphenyl)-2-methylbenzoic acid
• CAS No: 1261922-05-7
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• MDL: MFCD18319288
• CID: 1037875
• PubChem ID: 53225218
• Update Time: 2025-04-20

3-(2,5-Dimethylphenyl)-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2',5'-Trimethyl-[1,1'-biphenyl]-3-carboxylic acid
• 3-(2,5-dimethylphenyl)-2-methylbenzoic acid
• 2,2',5'-Trimethyl-[1,1'-biphenyl]-3-carboxylicacid
• 2,2',5'-Trimethyl[1,1'-biphenyl]-3-carboxylic acid
• BS-20201
• DTXSID70688950
• CS-0209443
• 1261922-05-7
• MFCD18319288
• AKOS014880481
• [1,1'-Biphenyl]-3-carboxylic acid, 2,2',5'-trimethyl-
• 3-(2,5-Dimethylphenyl)-2-methylbenzoic acid

• MDL： MFCD18319288
• Inchi： 1S/C16H16O2/c1-10-7-8-11(2)15(9-10)13-5-4-6-14(12(13)3)16(17)18/h4-9H,1-3H3,(H,17,18)
• InChI Key： AMAQFQINEAJOEJ-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC(=C1C)C1C=C(C)C=CC=1C)=O

Computed Properties

• Exact Mass: 240.115029749g/mol
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

3-(2,5-Dimethylphenyl)-2-methylbenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)